(S)-1-Isopropylpyrrolidine-2-carboxamide

• IUPAC Name: (2S)-1-propan-2-ylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C8H16N2O/c1-6(2)10-5-3-4-7(10)8(9)11/h6-7H,3-5H2,1-2H3,(H2,9,11)/t7-/m0/s1
• InChI Key: HRJKYJQVBJYEBH-ZETCQYMHSA-N
• Canonical SMILES: CC(C)N1CCCC1C(=O)N
• Isomeric SMILES: CC(C)N1CCC[C@H]1C(=O)N
• Molecular Formula: C8H16N2O
• Molecular Weight: 156.23 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes understanding the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, reactivity, and stability. These properties can often be predicted using computational chemistry or determined experimentally.

Mechanism of Action

The mechanism of action is particularly relevant for biologically active compounds. It refers to how the compound interacts with biological systems and produces its effects.

Safety and Hazards

Safety and hazard analysis involves understanding the potential risks associated with handling and using the compound. This can include toxicity, flammability, environmental impact, and precautions for safe handling and storage.